Cas no 494839-71-3 (Benzoic acid, 2-chloro-5-(4-thiomorpholinylsulfonyl)-)

Benzoic acid, 2-chloro-5-(4-thiomorpholinylsulfonyl)- structure
494839-71-3 structure
Product Name:Benzoic acid, 2-chloro-5-(4-thiomorpholinylsulfonyl)-
CAS No:494839-71-3
MF:C11H12ClNO4S2
MW:321.80027961731
CID:1522513
PubChem ID:20930636
Update Time:2025-04-21

Benzoic acid, 2-chloro-5-(4-thiomorpholinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-chloro-5-(4-thiomorpholinylsulfonyl)-
    • AKOS001944845
    • 2-Chloro-5-(4-thiomorpholinylsulfonyl)benzoic acid
    • CCG-175447
    • Oprea1_587277
    • SCHEMBL4713654
    • DB-192689
    • 494839-71-3
    • Inchi: 1S/C11H12ClNO4S2/c12-10-2-1-8(7-9(10)11(14)15)19(16,17)13-3-5-18-6-4-13/h1-2,7H,3-6H2,(H,14,15)
    • InChI Key: QOZOZFLEBQVHEX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)O)S(N1CCSCC1)(=O)=O

Computed Properties

  • Exact Mass: 320.98976
  • Monoisotopic Mass: 320.9896279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 74.68
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